Cas no 23033-63-8 (1-Pentanone, 3-methyl-1-phenyl-)
23033-63-8 structure
Product Name:1-Pentanone, 3-methyl-1-phenyl-
CAS No:23033-63-8
MF:C12H16O
MW:176.254843711853
CID:2836879
PubChem ID:12217739
Update Time:2025-04-21
1-Pentanone, 3-methyl-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- DTXCID10431765
- 23033-63-8
- 1-Pentanone, 3-methyl-1-phenyl-
- DTXSID10480955
- AKOS011913692
- SCHEMBL9225409
- 3-methyl-1-phenyl-1-pentanone
-
- Inchi： 1S/C12H16O/c1-3-10(2)9-12(13)11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3
- InChI Key： LNVGEESKMXEWAR-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)CC(C)CC
Computed Properties
- Exact Mass: 176.120115130g/mol
- Monoisotopic Mass: 176.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 17.1Ų
1-Pentanone, 3-methyl-1-phenyl- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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